Cas no 2171339-36-7 (3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

3-Cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is a specialized amino acid derivative featuring a cyclopropyl group and an Fmoc-protected amine. Its key advantages include structural versatility for peptide synthesis, particularly in solid-phase applications, due to the Fmoc group’s orthogonality under mild basic conditions. The cyclopropyl moiety enhances conformational rigidity, potentially improving binding specificity in bioactive peptides. The compound’s chiral center (3R configuration) ensures stereochemical precision, critical for research in medicinal chemistry and drug design. Its carboxylic acid functionality allows further derivatization, making it valuable for constructing complex peptidomimetics or modified peptide backbones. Suitable for use in automated synthesizers, it offers high purity and compatibility with standard coupling reagents.
3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid structure
2171339-36-7 structure
Product Name:3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
CAS No:2171339-36-7
MF:C26H30N2O5
MW:450.526807308197
CID:5895614
PubChem ID:165564052
Update Time:2025-08-05

3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
    • 3-cyclopropyl-4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
    • 2171339-36-7
    • EN300-1549100
    • Inchi: 1S/C26H30N2O5/c1-16(12-24(29)27-14-18(13-25(30)31)17-10-11-17)28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-,18?/m1/s1
    • InChI Key: HXUDDSKJBZEOJC-PYUWXLGESA-N
    • SMILES: OC(CC(CNC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Pricemore >>

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3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Related Literature

Additional information on 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to 3-Cyclopropyl-4-(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid (CAS No. 2171339-36-7)

3-Cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171339-36-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins due to their excellent protecting group properties.

The structure of 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid features a cyclopropyl group, an Fmoc protecting group, and a butanamide moiety. These structural elements contribute to its unique chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in the field have highlighted the potential of this compound in various applications. For instance, studies have shown that derivatives of Fmoc amino acids can be used to enhance the stability and solubility of peptides, which are crucial for their therapeutic efficacy. The cyclopropyl group, known for its steric hindrance and unique electronic properties, can further modulate the conformational flexibility and binding affinity of peptides, thereby improving their pharmacological profiles.

In the context of drug discovery, 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has been explored as a building block for the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of natural peptides but with enhanced stability against proteolytic degradation. This makes them attractive candidates for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of this compound is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized peptidomimetics using 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid as a key intermediate to target proteases such as matrix metalloproteinases (MMPs), which play a critical role in tumor invasion and metastasis. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as novel anticancer agents.

Beyond its use in drug discovery, 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has also found applications in materials science and biotechnology. Its unique chemical structure makes it suitable for the synthesis of functional polymers and biomaterials with tailored properties. For instance, researchers have utilized this compound to develop biodegradable polymers for drug delivery systems, which can release therapeutic agents in a controlled manner over an extended period.

The synthesis of 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid typically involves several steps, including the protection of amino groups with Fmoc, the introduction of the cyclopropyl group, and the formation of the butanamide moiety. Advanced synthetic methods and catalytic processes have been developed to improve the efficiency and yield of these reactions, making it more accessible for large-scale production.

In conclusion, 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171339-36-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, materials science, and biotechnology. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on these fields.

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